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Compound Name: Diphenyliodonium-2-carboxylate

Cat. No.: B074301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenyliodonium-2-carboxylate is a hypervalent iodine reagent that has garnered

significant attention in organic synthesis and materials science. It is a stable, crystalline solid

known primarily as an efficient precursor to benzyne, a highly reactive intermediate. Its utility

extends to being a photoacid generator and a reagent in various cross-coupling reactions. This

guide provides a comprehensive overview of its physical and chemical properties, experimental

protocols for its synthesis and characterization, and key reaction mechanisms.

Physical Properties
Diphenyliodonium-2-carboxylate typically exists in two forms: a monohydrate and an

anhydrous form. The physical properties of both are summarized below.

Table 1: Physical Properties of Diphenyliodonium-2-
carboxylate
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Property
Diphenyliodonium-2-
carboxylate Monohydrate

Diphenyliodonium-2-
carboxylate Anhydrous

Appearance
White to off-white crystalline

powder[1]
White solid

Molecular Formula C₁₃H₉IO₂·H₂O[1] C₁₃H₉IO₂[2][3]

Molecular Weight 342.13 g/mol [4] 324.11 g/mol [2][3]

Melting Point
220–222 °C (with

decomposition)[5]

215–216 °C (with

decomposition)[2]

Solubility

Soluble in hot water and

methanol.[6] Soluble in polar

aprotic solvents like DME.[6]

Soluble in dichloromethane[2]

CAS Number 96195-89-0[1][6], 1488-42-2[4] 1488-42-2[2][3]

Note on CAS Numbers: There is some ambiguity in the literature regarding the CAS number for

the monohydrate form. While 96195-89-0 is specific to the monohydrate, 1488-42-2 is often

used for both the anhydrous and monohydrate forms.

Chemical Properties and Reactivity
Diphenyliodonium-2-carboxylate is a versatile reagent in organic chemistry, primarily due to

its ability to generate benzyne under thermal conditions.[6] It can also act as a photoacid

generator upon irradiation.[2] The carboxylate group enhances its solubility in polar solvents

and stabilizes the iodonium core, allowing for controlled release of benzyne.[2]

Benzyne Formation
The thermal decomposition of Diphenyliodonium-2-carboxylate in an aprotic solvent leads to

the formation of benzyne, iodobenzene, and carbon dioxide. This reaction is a cornerstone of

its synthetic utility.

Caption: Thermal decomposition of Diphenyliodonium-2-carboxylate to yield benzyne.

Experimental Protocols
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Synthesis of Diphenyliodonium-2-carboxylate
Monohydrate
This protocol is adapted from Organic Syntheses.[5]

Materials:

o-Iodobenzoic acid

Potassium persulfate

Concentrated sulfuric acid

Thiophene-free benzene

Ammonium hydroxide (29%)

Methylene chloride

Norit® (activated carbon)

Distilled water

Procedure:

Cool 80 mL of concentrated sulfuric acid in an ice bath.

To a 2-L three-necked flask, add 20 g (0.081 mole) of o-iodobenzoic acid and 26 g (0.096

mole) of potassium persulfate.

Cool the flask in an ice bath and add the chilled sulfuric acid. Swirl for 4-5 minutes to create

an even suspension.

Remove the flask from the ice bath and allow the oxidation to proceed for 20 minutes. The

mixture will foam and change colors.

Cool the reaction mixture to 10°C in an acetone bath with dry ice.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b074301?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P1037
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 20 mL of thiophene-free benzene and continue stirring at 10°C for 1 hour.

Lower the temperature to -15°C and add 190 mL of chilled distilled water to precipitate the

potassium bisulfate salt of diphenyliodonium-2-carboxylic acid.

Add 400 mL of chilled methylene chloride.

With efficient cooling, add 230 mL of chilled 29% ammonium hydroxide at a rate that

maintains the temperature between 15°C and 25°C.

Separate the methylene chloride layer and wash it with water.

Evaporate the methylene chloride to yield the crude product.

To the crude product, add 275 mL of boiling water to dissolve it.

Add 0.4 g of Norit® to the slightly cooled solution, bring it to a boil again, and filter.

Allow the filtrate to crystallize overnight, eventually at 0°C.

Collect the colorless prisms of diphenyliodonium-2-carboxylate monohydrate and air-dry

to a constant weight. The expected yield is 20-22 g (72-79%).[5]

Spectroscopic Characterization
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-25 mg of the compound in 0.6-0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆). Filter the solution into an NMR tube.[7]

¹H NMR: The aromatic protons are expected to appear in the range of δ 7.2–7.8 ppm.[2]

¹³C NMR: Aromatic carbons will show signals in the typical downfield region.

2. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a KBr pellet or a Nujol mull of the solid compound.
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Expected Absorptions: A characteristic strong absorption for the carboxylate group is

expected in the range of 1600–1700 cm⁻¹.[2]

3. Mass Spectrometry (MS)

Technique: Electrospray ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization

Time-of-Flight (MALDI-TOF) can be used.

Expected Result: The mass spectrum should confirm the molecular weight of the compound.

For the anhydrous form, the expected molecular ion peak would be around 324.11 m/z.[2]

Applications in Synthesis
The primary application of Diphenyliodonium-2-carboxylate is as a benzyne precursor for

cycloaddition reactions and nucleophilic substitutions.[6] It is also utilized in the formation of

carbon-carbon bonds, which is crucial in the synthesis of complex pharmaceutical molecules.

[1]

Workflow for a Typical Benzyne Trapping Reaction
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[4+2] Cycloaddition

Cycloadduct Product

Work-up and Purification

Isolated Product
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Caption: General workflow for a benzyne trapping reaction.

Safety and Handling
Diphenyliodonium-2-carboxylate should be handled with care. It is advisable to wear

protective gloves, clothing, and eye protection.[8] Wash hands thoroughly after handling. Store

in a cool, dark place in a tightly sealed container.
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Conclusion
Diphenyliodonium-2-carboxylate is a valuable and versatile reagent in modern organic

synthesis. Its stability, coupled with its ability to controllably generate the highly reactive

intermediate benzyne, makes it an indispensable tool for the construction of complex molecular

architectures. This guide provides essential information for its effective and safe use in a

research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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